Cas no 161038-53-5 (1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol)

• Product Name: 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol
• CAS No: 161038-53-5
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• MDL: MFCD17267522
• CID: 4608997
• PubChem ID: 10329653
• Update Time: 2025-11-02

1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol

• MDL： MFCD17267522
• Inchi： 1S/C5H5F3N2O/c1-10-4(5(6,7)8)3(11)2-9-10/h2,11H,1H3
• InChI Key： XGHXHATWNVUQCN-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)=C(O)C=N1

Additional information on 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol

Exploring the Versatile Applications of 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol (CAS No. 161038-53-5) in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol (CAS No. 161038-53-5) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyrazole core with methyl and trifluoromethyl substituents, offers unique chemical properties that make it valuable across multiple industries. Researchers and manufacturers are increasingly exploring its potential in pharmaceuticals, agrochemicals, and specialty materials.

The molecular structure of 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol combines the stability of a pyrazole ring with the electron-withdrawing effects of the trifluoromethyl group. This combination results in a compound with interesting reactivity patterns, particularly in nucleophilic substitution reactions. The presence of the hydroxyl group at the 4-position adds another dimension to its chemical behavior, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing importance of fluorinated pyrazole derivatives in drug discovery. The 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol scaffold has shown promise in the development of novel therapeutic agents, particularly in areas addressing inflammation and metabolic disorders. Its structural features contribute to improved pharmacokinetic properties, a current hot topic in medicinal chemistry research.

In the agrochemical sector, compounds containing the trifluoromethylpyrazole moiety have gained attention for their enhanced biological activity. 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol serves as a key building block for developing new-generation crop protection agents with improved efficacy and environmental profiles. This aligns with the increasing demand for sustainable agricultural solutions worldwide.

The synthesis of 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol typically involves multi-step processes that carefully control the introduction of the methyl group at the 1-position and the trifluoromethyl group at the 5-position. Recent advancements in fluorination techniques have made the production of such compounds more efficient, addressing one of the key challenges in fluorine chemistry.

Material science applications of 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol are also being explored. The compound's ability to modify surface properties and its potential in creating specialty polymers are subjects of ongoing research. These developments come at a time when industry seeks advanced materials with tailored characteristics for electronics and coatings applications.

From a commercial perspective, the market for pyrazole derivatives like 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol is experiencing steady growth. Pharmaceutical and agrochemical companies are actively seeking reliable suppliers of high-purity intermediates, creating opportunities for manufacturers specializing in heterocyclic compounds.

Quality control remains paramount when working with 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol. Analytical methods such as HPLC and NMR spectroscopy are essential for verifying the compound's purity and structural integrity. These quality assurance measures are particularly important given the compound's increasing use in sensitive applications.

Environmental considerations surrounding fluorinated organic compounds have led to improved handling and disposal protocols for 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol. The chemical industry has made significant strides in developing greener synthesis routes and waste management strategies for such specialized intermediates.

Looking ahead, the versatility of 1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-ol (CAS No. 161038-53-5) suggests its continued importance in chemical research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable tool for chemists across multiple disciplines.